Cas no 1351586-26-9 (N-(2-hydroxy-2-phenylpropyl)-N'-(4-methoxyphenyl)ethanediamide)

• Product Name: N-(2-hydroxy-2-phenylpropyl)-N'-(4-methoxyphenyl)ethanediamide
• CAS No: 1351586-26-9
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 5983546
• PubChem ID: 56765395
• Update Time: 2025-10-30

N-(2-hydroxy-2-phenylpropyl)-N'-(4-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenylpropyl)-N'-(4-methoxyphenyl)ethanediamide
• N-(2-hydroxy-2-phenylpropyl)-N'-(4-methoxyphenyl)oxamide
• 1351586-26-9
• AKOS024538010
• F6200-1854
• N1-(2-hydroxy-2-phenylpropyl)-N2-(4-methoxyphenyl)oxalamide
• VU0536399-1

• Inchi： 1S/C18H20N2O4/c1-18(23,13-6-4-3-5-7-13)12-19-16(21)17(22)20-14-8-10-15(24-2)11-9-14/h3-11,23H,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： LJLMTLFCGRTYAN-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1=CC=CC=C1)C)(=O)C(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 328.14230712g/mol
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.7Ų

Additional information on N-(2-hydroxy-2-phenylpropyl)-N'-(4-methoxyphenyl)ethanediamide

N-(2-Hydroxy-2-Phenylpropyl)-N'-(4-Methoxyphenyl)Ethanediaamide

The compound N-(2-hydroxy-2-phenylpropyl)-N'-(4-methoxyphenyl)ethanediamide (CAS No. 1351586-26-9) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of ethanediamides, which are derivatives of ethanedioic acid (succinic acid). The molecule consists of two aromatic rings, one substituted with a hydroxyl group and the other with a methoxy group, connected through an ethanediamide backbone. This structure imparts the compound with interesting chemical and physical properties, making it a subject of interest in various fields such as pharmaceuticals, materials science, and organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. The presence of the hydroxyl and methoxy groups introduces hydrophilic and electron-donating properties, respectively, which can influence the compound's bioavailability and interactions with biological systems. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of neurodegenerative diseases such as Alzheimer's. The hydroxyl group on the phenyl ring has been shown to facilitate hydrogen bonding with key residues in enzyme active sites, potentially leading to therapeutic applications.

In addition to its biological relevance, N-(2-hydroxy-2-phenylpropyl)-N'-(4-methoxyphenyl)ethanediamide has been investigated for its role in materials science. The molecule's ability to form supramolecular assemblies through π-π interactions and hydrogen bonding has been leveraged in the development of self-healing polymers and stimuli-responsive materials. Recent advancements in this area have demonstrated its potential as a building block for creating advanced materials with tunable mechanical and electronic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the respective amides followed by coupling reactions. Recent optimizations in synthetic protocols have focused on improving yield and purity, often employing catalytic methods or microwave-assisted synthesis. These improvements have made the compound more accessible for large-scale applications, particularly in the pharmaceutical industry.

From an environmental standpoint, the biodegradability and toxicity of N-(2-hydroxy-2-phenylpropyl)-N'-(4-methoxyphenyl)ethanediamide have been studied to assess its safety profile. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental impact. Regulatory agencies are increasingly requiring such assessments to ensure sustainable practices in chemical manufacturing.

In conclusion, N-(2-hydroxy-2-phenylpropyl)-N'-(4-methoxyphenyl)ethanediamide (CAS No. 1351586-26-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.